Cas no 288401-50-3 (5-(4,5-dichloro-2-hydroxyphenyl)-1-phenylpyrazole)

• Product Name: 5-(4,5-dichloro-2-hydroxyphenyl)-1-phenylpyrazole
• CAS No: 288401-50-3
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• CID: 915229
• PubChem ID: 136232079
• Update Time: 2025-04-19

5-(4,5-dichloro-2-hydroxyphenyl)-1-phenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-dichloro-2-hydroxyphenyl)-1-phenylpyrazole
• 3,4-dichloro-6-(2-phenyl-1H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• AG-E-93315
• CTK4G2235
• KB-243538
• DTXSID70695482
• 3,4-Dichloro-6-(2-phenyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 4,5-Dichloro-2-(1-phenyl-1H-pyrazol-5-yl)phenol
• 288401-50-3

• Inchi： 1S/C15H10Cl2N2O/c16-12-8-11(15(20)9-13(12)17)14-6-7-18-19(14)10-4-2-1-3-5-10/h1-9,20H
• InChI Key： TYLKFSIACCDSJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C1=CC=NN1C1C=CC=CC=1)O)Cl

Computed Properties

• Exact Mass: 304.01700
• Monoisotopic Mass: 304.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.55170